Cas no 1094353-49-7 (N1-cyclopropylbenzene-1,4-disulfonamide)
N1-cyclopropylbenzene-1,4-disulfonamide Chemical and Physical Properties
Names and Identifiers
-
- N1-cyclopropylbenzene-1,4-disulfonamide
- 1,4-Benzenedisulfonamide, N1-cyclopropyl-
-
- Inchi: 1S/C9H12N2O4S2/c10-16(12,13)8-3-5-9(6-4-8)17(14,15)11-7-1-2-7/h3-7,11H,1-2H2,(H2,10,12,13)
- InChI Key: DKRFNOWLKZCFDT-UHFFFAOYSA-N
- SMILES: C1(S(NC2CC2)(=O)=O)=CC=C(S(N)(=O)=O)C=C1
Experimental Properties
- Density: 1.60±0.1 g/cm3(Predicted)
- Boiling Point: 494.7±55.0 °C(Predicted)
- pka: 9.60±0.10(Predicted)
N1-cyclopropylbenzene-1,4-disulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1618084-0.05g |
N1-cyclopropylbenzene-1,4-disulfonamide |
1094353-49-7 | 0.05g |
$395.0 | 2023-05-25 | ||
| Enamine | EN300-1618084-0.1g |
N1-cyclopropylbenzene-1,4-disulfonamide |
1094353-49-7 | 0.1g |
$414.0 | 2023-05-25 | ||
| Enamine | EN300-1618084-0.25g |
N1-cyclopropylbenzene-1,4-disulfonamide |
1094353-49-7 | 0.25g |
$432.0 | 2023-05-25 | ||
| Enamine | EN300-1618084-0.5g |
N1-cyclopropylbenzene-1,4-disulfonamide |
1094353-49-7 | 0.5g |
$451.0 | 2023-05-25 | ||
| Enamine | EN300-1618084-1.0g |
N1-cyclopropylbenzene-1,4-disulfonamide |
1094353-49-7 | 1g |
$470.0 | 2023-05-25 | ||
| Enamine | EN300-1618084-2.5g |
N1-cyclopropylbenzene-1,4-disulfonamide |
1094353-49-7 | 2.5g |
$923.0 | 2023-05-25 | ||
| Enamine | EN300-1618084-5.0g |
N1-cyclopropylbenzene-1,4-disulfonamide |
1094353-49-7 | 5g |
$1364.0 | 2023-05-25 | ||
| Enamine | EN300-1618084-10.0g |
N1-cyclopropylbenzene-1,4-disulfonamide |
1094353-49-7 | 10g |
$2024.0 | 2023-05-25 | ||
| Enamine | EN300-1618084-50mg |
N1-cyclopropylbenzene-1,4-disulfonamide |
1094353-49-7 | 50mg |
$587.0 | 2023-09-23 | ||
| Enamine | EN300-1618084-100mg |
N1-cyclopropylbenzene-1,4-disulfonamide |
1094353-49-7 | 100mg |
$615.0 | 2023-09-23 |
N1-cyclopropylbenzene-1,4-disulfonamide Related Literature
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
Additional information on N1-cyclopropylbenzene-1,4-disulfonamide
Introduction to N1-cyclopropylbenzene-1,4-disulfonamide (CAS No. 1094353-49-7)
N1-cyclopropylbenzene-1,4-disulfonamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its Chemical Abstracts Service (CAS) number 1094353-49-7, belongs to a class of molecules characterized by the presence of sulfonamide functional groups and a cyclopropyl substituent. The unique structural features of N1-cyclopropylbenzene-1,4-disulfonamide make it a promising candidate for further investigation in various biological and chemical applications.
The sulfonamide moiety is well-known for its broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a cyclopropyl group into the benzene ring introduces additional steric and electronic effects that can modulate the compound's interactions with biological targets. This structural modification has been increasingly explored in the design of novel therapeutic agents, as it can enhance binding affinity and selectivity.
In recent years, there has been a growing interest in the development of sulfonamide derivatives as potential drugs due to their favorable pharmacokinetic properties. N1-cyclopropylbenzene-1,4-disulfonamide is no exception and has been studied for its potential applications in treating various diseases. Research has demonstrated that this compound exhibits inhibitory activity against certain enzymes and receptors involved in pathological processes. For instance, studies have shown that it can interfere with the activity of carbonic anhydrase, an enzyme implicated in conditions such as glaucoma and altitude sickness.
The cyclopropyl group in N1-cyclopropylbenzene-1,4-disulfonamide plays a crucial role in determining its biological behavior. The rigid three-membered ring introduces steric hindrance that can influence how the molecule interacts with its target proteins. This feature has been leveraged to develop more selective inhibitors with reduced side effects. Additionally, the sulfonamide groups contribute to the compound's solubility and bioavailability, making it a suitable candidate for oral administration.
Recent advancements in computational chemistry have enabled researchers to predict the binding modes of N1-cyclopropylbenzene-1,4-disulfonamide with high precision. Molecular docking studies have revealed that this compound can bind to specific pockets on target proteins, thereby modulating their function. These insights have guided the optimization of the molecule's structure to improve its potency and selectivity. For example, modifications to the substituents on the sulfonamide groups have been found to enhance binding affinity while minimizing off-target effects.
The synthesis of N1-cyclopropylbenzene-1,4-disulfonamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework of this molecule efficiently. The synthesis process also emphasizes green chemistry principles to minimize waste and environmental impact.
Preclinical studies have provided valuable insights into the pharmacological profile of N1-cyclopropylbenzene-1,4-disulfonamide. These studies have evaluated its efficacy in animal models of various diseases, demonstrating promising results in conditions such as inflammation and cancer. The compound's ability to inhibit key pathological pathways has positioned it as a potential lead for further development into a therapeutic agent.
The future direction of research on N1-cyclopropylbenzene-1,4-disulfonamide includes exploring its mechanisms of action in greater detail. Understanding how this compound interacts with biological targets at the molecular level will be crucial for designing more effective derivatives. Additionally, investigating its potential interactions with other drugs will help assess its suitability for combination therapies.
The development of novel sulfonamide derivatives like N1-cyclopropylbenzene-1,4-disulfonamide represents a significant advancement in medicinal chemistry. The unique combination of structural features makes this compound a versatile tool for drug discovery. As research continues to uncover new applications and optimize its properties, N1-cyclopropylbenzene-1,4-disulfonamide is poised to make meaningful contributions to therapeutic interventions across multiple disease areas.
1094353-49-7 (N1-cyclopropylbenzene-1,4-disulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)